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Compound of Interest

Compound Name: DBCO-C2-PEG4-amine

Cat. No.: B8104286

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the conjugation of DBCO-C2-PEG4-amine to
proteins. This method facilitates the introduction of a dibenzocyclooctyne (DBCO) moiety onto
a protein, enabling its subsequent reaction with azide-containing molecules via Strain-
Promoted Alkyne-Azide Cycloaddition (SPAAC), a cornerstone of copper-free click chemistry.

The protocol described herein utilizes a two-step process involving the activation of carboxyl
groups (aspartic and glutamic acid residues) on the protein surface using 1-Ethyl-3-(3-
dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The activated
protein is then reacted with the primary amine of DBCO-C2-PEG4-amine to form a stable
amide bond.

Experimental Workflow

The overall experimental workflow for the conjugation of DBCO-C2-PEG4-amine to a protein is

depicted below.
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proteins-protocol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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